ethyl 4-[({4-[(cyclohexylamino)sulfonyl]phenoxy}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[4-(cyclohexylsulfamoyl)phenoxy]acetyl]amino]benzoate
• InChI: InChI=1S/C23H28N2O6S/c1-2-30-23(27)17-8-10-18(11-9-17)24-22(26)16-31-20-12-14-21(15-13-20)32(28,29)25-19-6-4-3-5-7-19/h8-15,19,25H,2-7,16H2,1H3,(H,24,26)
• InChI Key: MUZGCMVEENMLMT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)S(=O)(=O)NC3CCCCC3
• Molecular Formula: C23H28N2O6S
• Molecular Weight: 460.5 g/mol

Description

Ethyl 4-[({4-[(cyclohexylamino)sulfonyl]phenoxy}acetyl)amino]benzoate, commonly known as ECA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ECA is a complex molecule that is synthesized using a specific method, and it has been found to have several biochemical and physiological effects that make it a promising candidate for further research. In

Scientific Research Applications

ECA has been found to have several potential applications in scientific research. One of the most promising areas of research is its use as a fluorescent probe for detecting the presence of specific biomolecules such as proteins and nucleic acids. ECA has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases. Additionally, ECA has been shown to have antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of ECA is not fully understood, but it is believed to involve the interaction of the compound with specific biomolecules. ECA has been found to bind to certain proteins and nucleic acids, causing a change in their fluorescence properties. Additionally, ECA has been shown to inhibit the activity of certain enzymes involved in inflammation and bacterial growth.
Biochemical and Physiological Effects:
ECA has several biochemical and physiological effects that make it a promising candidate for further research. It has been found to have anti-inflammatory properties, reducing the production of inflammatory cytokines. Additionally, ECA has been shown to inhibit the growth of certain bacteria and fungi, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One advantage of using ECA in lab experiments is its fluorescent properties, which allow for easy detection and quantification of specific biomolecules. Additionally, ECA has been shown to have low toxicity in vitro, making it a safe compound to use in lab experiments. However, one limitation of using ECA is its complex synthesis method, which can be time-consuming and require specialized equipment.

Future Directions

There are several future directions for research on ECA. One area of research is the development of new fluorescent probes based on the structure of ECA for the detection of specific biomolecules. Additionally, further research is needed to fully understand the mechanism of action of ECA and its potential applications in the treatment of inflammatory diseases and as a new antibiotic. Finally, the synthesis method of ECA can be optimized to reduce the time and cost of production, making it more accessible for scientific research.
Conclusion:
In conclusion, ECA is a complex molecule that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research on ECA is needed to fully understand its potential applications and optimize its synthesis method for scientific research.